3-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide
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Description
3-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C22H27ClN2O5S and its molecular weight is 466.98. The purity is usually 95%.
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Scientific Research Applications
Application in Carbonic Anhydrase Inhibition
Sapegin et al. (2018) explored a class of [1,4]oxazepine-based primary sulfonamides, highlighting their strong inhibition of human carbonic anhydrases, which are therapeutically relevant. This indicates potential applications in treating conditions related to carbonic anhydrase activity, such as glaucoma or altitude sickness (Sapegin et al., 2018).
Role in Photodynamic Therapy
Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds, noting their potential in photodynamic therapy for cancer treatment due to properties like high singlet oxygen quantum yield and good fluorescence. The inclusion of benzenesulfonamide derivative groups in these compounds indicates a possible application for 3-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide in such therapies (Pişkin et al., 2020).
Contribution to Heterocyclic Chemistry
Shaabani et al. (2010) demonstrated the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives through a novel one-pot multicomponent reaction. The formation of these complex heterocycles suggests a role for this compound in advancing synthetic chemistry techniques (Shaabani et al., 2010).
Potential in Pharmaceutical Development
Research by Rahman et al. (2014) into the structure-activity relationship of N-substituted benzene sulfonamide derivatives suggests potential pharmaceutical applications. The study focused on exploring diuretic and antihypertensive activities, indicating the possible use of this compound in developing new treatments for hypertension or fluid retention (Rahman et al., 2014).
Exploration in Organic Synthesis
Kolluri et al. (2018) detailed the synthesis of 9-nitro-5H-spiro[benzo[b]tetrazolo[1,5-d][1,4]oxazepine-4,2′-oxirane] through an unusual ring-expansion process. This finding suggests the application of this compound in exploring new reactions and pathways in organic chemistry (Kolluri et al., 2018).
Properties
IUPAC Name |
3-chloro-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-methoxybenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27ClN2O5S/c1-14(2)12-25-18-10-15(6-8-20(18)30-13-22(3,4)21(25)26)24-31(27,28)16-7-9-19(29-5)17(23)11-16/h6-11,14,24H,12-13H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFSFHQYVSCQKDX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)Cl)OCC(C1=O)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27ClN2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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